Cas no 2075675-29-3 (benzyl N-(3R,4S)-3,4-dihydroxycyclopentylcarbamate)

• Product Name: benzyl N-(3R,4S)-3,4-dihydroxycyclopentylcarbamate
• CAS No: 2075675-29-3
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 5638541
• PubChem ID: 20639729
• Update Time: 2025-06-15

benzyl N-(3R,4S)-3,4-dihydroxycyclopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28278897
• 2075675-29-3
• 193751-45-0
• benzyl N-[(1R,3R,4S)-3,4-dihydroxycyclopentyl]carbamate
• benzyl N-[(3R,4S)-3,4-dihydroxycyclopentyl]carbamate
• SCHEMBL6807313
• SCHEMBL10188288
• EN300-28278931
• benzyl N-(3R,4S)-3,4-dihydroxycyclopentylcarbamate

• Inchi： 1S/C13H17NO4/c15-11-6-10(7-12(11)16)14-13(17)18-8-9-4-2-1-3-5-9/h1-5,10-12,15-16H,6-8H2,(H,14,17)/t10?,11-,12+
• InChI Key： TYEMNNUCROCIQN-YOGCLGLASA-N
• SMILES： O[C@@H]1[C@@H](CC(C1)NC(=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 251.11575802g/mol
• Monoisotopic Mass: 251.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 78.8Ų

Additional information on benzyl N-(3R,4S)-3,4-dihydroxycyclopentylcarbamate

Introduction to Benzyl N-(3R,4S)-3,4-dihydroxycyclopentylcarbamate (CAS No. 2075675-29-3)

Benzyl N-(3R,4S)-3,4-dihydroxycyclopentylcarbamate is a bioactive compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This organocarbamate derivative belongs to a class of molecules that exhibit promising properties in modulating biological pathways, making it a subject of extensive study in medicinal chemistry. The compound's CAS number 2075675-29-3 serves as a unique identifier, facilitating its recognition and study in scientific literature and industrial applications.

The molecular structure of Benzyl N-(3R,4S)-3,4-dihydroxycyclopentylcarbamate features a cyclopentane ring with hydroxyl substituents at the 3 and 4 positions, combined with a carbamate group linked to a benzyl moiety. This configuration imparts specific stereochemical and electronic properties that are critical for its biological activity. The presence of the (3R,4S) stereocenter is particularly noteworthy, as it influences the compound's interactions with biological targets, including enzymes and receptors.

Recent advancements in drug discovery have highlighted the importance of chiral compounds in achieving high efficacy and selectivity. Benzyl N-(3R,4S)-3,4-dihydroxycyclopentylcarbamate exemplifies this trend, with its stereochemistry playing a pivotal role in its pharmacological profile. Studies have demonstrated that the (R,S) configuration enhances the compound's binding affinity to certain therapeutic targets, potentially leading to improved pharmacokinetic and pharmacodynamic properties.

In the realm of medicinal chemistry, the synthesis of this compound has been optimized to ensure high yield and purity. The use of advanced synthetic methodologies has enabled researchers to produce Benzyl N-(3R,4S)-3,4-dihydroxycyclopentylcarbamate in sufficient quantities for both preclinical and clinical investigations. These synthetic strategies often involve multi-step reactions that carefully preserve the stereochemistry of the cyclopentane ring, ensuring that the final product retains its intended biological activity.

The potential applications of Benzyl N-(3R,4S)-3,4-dihydroxycyclopentylcarbamate are diverse and span across multiple therapeutic areas. Preliminary research suggests that this compound may exhibit anti-inflammatory, antioxidant, and even anticancer properties. The hydroxyl groups on the cyclopentane ring are believed to contribute to its ability to interact with various biological molecules, while the carbamate group provides a site for further functionalization.

One of the most exciting aspects of studying Benzyl N-(3R,4S)-3,4-dihydroxycyclopentylcarbamate is its potential as a lead compound for drug development. By understanding its mechanism of action and optimizing its structure, researchers can design novel derivatives with enhanced therapeutic efficacy. The compound's unique scaffold offers opportunities for innovation in drug design, particularly in targeting complex diseases that require multifaceted approaches.

The pharmacological evaluation of Benzyl N-(3R,4S)-3,4-dihydroxycyclopentylcarbamate has been conducted using both in vitro and in vivo models. In cell-based assays, the compound has shown promising activity against several disease-related pathways. For instance, studies have indicated that it may inhibit the activity of key enzymes involved in inflammation or cell proliferation. These findings support further investigation into its potential as a therapeutic agent.

Animal models have also been utilized to assess the safety and efficacy of Benzyl N-(3R,4S)-3,4-dihydroxycyclopentylcarbamate. Initial studies have revealed that the compound is well-tolerated at various doses, with no significant adverse effects observed. This favorable safety profile is crucial for advancing the compound into clinical trials and ultimately into therapeutic use. The absence of notable toxicity makes it an attractive candidate for further development.

The integration of computational methods into drug discovery has accelerated the process of identifying promising compounds like Benzyl N-(3R,4S)-3,4-dihydroxycyclopentylcarbamate. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at an atomic level. These simulations provide valuable insights into its binding affinity and mode of action, guiding researchers in optimizing its structure for improved efficacy.

Future directions in the study of Benzyl N-(3R,4S)-3,4-dihydroxycyclopentylcarbamate include exploring its potential in combination therapies. By pairing this compound with other agents that target different aspects of a disease pathway, researchers may be able to achieve synergistic effects that enhance overall treatment outcomes. Such approaches are particularly relevant in addressing complex conditions like cancer or neurodegenerative diseases.

The development of novel drug candidates is an iterative process that relies on continuous innovation and collaboration across various disciplines. Benzyl N-(3R,4S)-3,4-dihydroxycyclopentylcarbamate represents a testament to this collaborative spirit， as it embodies contributions from synthetic chemists、biologists、pharmacologists，and computer scientists. The collective efforts involved in studying this compound highlight the importance of interdisciplinary research in advancing pharmaceutical science.